N,N'-1,7-heptanediyldi(4-biphenylcarboxamide)

• IUPAC Name: 4-phenyl-N-[7-[(4-phenylbenzoyl)amino]heptyl]benzamide
• InChI: InChI=1S/C33H34N2O2/c36-32(30-20-16-28(17-21-30)26-12-6-4-7-13-26)34-24-10-2-1-3-11-25-35-33(37)31-22-18-29(19-23-31)27-14-8-5-9-15-27/h4-9,12-23H,1-3,10-11,24-25H2,(H,34,36)(H,35,37)
• InChI Key: OEXVLTXCRZTDHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NCCCCCCCNC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C33H34N2O2
• Molecular Weight: 490.6 g/mol

Description

N,N'-1,7-heptanediyldi(4-biphenylcarboxamide), also known as HDBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HDBA is a symmetric molecule with two amide groups that are connected by a seven-carbon chain. The compound has a molecular weight of 542.7 g/mol and a melting point of 223-225°C. In

Mechanism of Action

The mechanism of action of N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) is not fully understood. However, it is believed that the compound interacts with biomolecules such as proteins and nucleic acids through hydrogen bonding and π-π stacking interactions. This interaction can result in changes in the conformation and function of the biomolecule.
Biochemical and Physiological Effects:
N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) has been shown to exhibit cytotoxicity towards cancer cells. It has also been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. Additionally, N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) has been shown to exhibit antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) in lab experiments is its excellent fluorescent properties, which make it a useful tool for imaging and sensing applications. Additionally, N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) is relatively easy to synthesize and purify. However, one of the limitations of using N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) is its potential toxicity towards cells and organisms.

Future Directions

There are several future directions for the study of N,N'-1,7-heptanediyldi(4-biphenylcarboxamide). One potential direction is the development of N,N'-1,7-heptanediyldi(4-biphenylcarboxamide)-based sensors for the detection of biomolecules such as proteins and nucleic acids. Another potential direction is the use of N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) as a chiral selector in chromatography. Additionally, the development of N,N'-1,7-heptanediyldi(4-biphenylcarboxamide)-based catalysts for various chemical reactions is another potential direction for future research. Finally, further studies on the cytotoxicity and antimicrobial activity of N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) are needed to fully understand its potential applications in medicine.

Synthesis Methods

The synthesis of N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) involves the reaction of 4-biphenylcarboxylic acid with 1,7-diaminoheptane in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) as a white solid, which can be purified through recrystallization.

Scientific Research Applications

N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) has been extensively studied for its potential applications in various fields of science. It has been shown to exhibit excellent fluorescent properties, making it a useful tool for imaging and sensing applications. N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) has also been studied for its potential use as a chiral selector in chromatography. Additionally, N,N'-1,7-heptanediyldi(4-biphenylcarboxamide) has been investigated for its potential use as a ligand in catalysis.